Cas no 1193317-61-1 (Ethyl 2-(quinolin-6-yl)propanoate)

Ethyl 2-(quinolin-6-yl)propanoate structure
1193317-61-1 structure
Product Name:Ethyl 2-(quinolin-6-yl)propanoate
CAS No:1193317-61-1
MF:C14H15NO2
MW:229.274403810501
MDL:MFCD17215804
CID:819841
PubChem ID:70700756
Update Time:2025-09-23

Ethyl 2-(quinolin-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(quinolin-6-yl)propanoate
    • alpha-Methyl-6-quinolineacetic acid ethyl ester
    • ethyl 2-quinolin-6-ylpropanoate
    • AK-88309
    • ANW-67370
    • CTK8C1853
    • FT-0686758
    • KB-252296
    • SB70693
    • DTXSID50743551
    • ZB1372
    • AKOS016006510
    • F12297
    • AC-24686
    • 1193317-61-1
    • CS-0100875
    • DB-061556
    • Ethyl2-(quinolin-6-yl)propanoate
    • MDL: MFCD17215804
    • Inchi: 1S/C14H15NO2/c1-3-17-14(16)10(2)11-6-7-13-12(9-11)5-4-8-15-13/h4-10H,3H2,1-2H3
    • InChI Key: WEXDXTGMVWYWLX-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C)C1C=CC2C(=CC=CN=2)C=1)=O

Computed Properties

  • Exact Mass: 229.110278721g/mol
  • Monoisotopic Mass: 229.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.127
  • Boiling Point: 343 ºC
  • Flash Point: 161 ºC

Ethyl 2-(quinolin-6-yl)propanoate Pricemore >>

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